{2-[(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxoethoxy}acetic acid

• IUPAC Name: 2-[2-[(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-2-oxoethoxy]acetic acid
• InChI: InChI=1S/C19H18N2O4S/c20-9-15-14-7-6-13(12-4-2-1-3-5-12)8-16(14)26-19(15)21-17(22)10-25-11-18(23)24/h1-5,13H,6-8,10-11H2,(H,21,22)(H,23,24)
• InChI Key: YIIZKVZOIMEOKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C3=CC=CC=C3)SC(=C2C#N)NC(=O)COCC(=O)O
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

"{2-[(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxoethoxy}acetic acid" is a compound whose synthesis and properties have been explored in various studies. This compound belongs to a class of chemicals known for their complex molecular structures and potential applications in various fields, such as pharmaceuticals and materials science.

Synthesis Analysis

Patel et al. (2022) reported the synthesis of similar compounds through a multicomponent synthesis process. This process might be relevant for the synthesis of "{2-[(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxoethoxy}acetic acid" (Patel et al., 2022).

Molecular Structure Analysis

The molecular and crystal structure of similar compounds has been analyzed using techniques such as X-ray diffraction analysis, as done by Shestopalov et al. (2002) (Shestopalov et al., 2002).

Chemical Reactions and Properties

The chemical reactions and properties of related compounds have been studied, focusing on the reactivity and potential applications in various chemical reactions. For instance, the study by Tian et al. (2003) explored the carbopalladation of nitriles, which might provide insights into the chemical properties of "{2-[(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxoethoxy}acetic acid" (Tian et al., 2003).